Cas no 2138153-17-8 (rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid)
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid
- 2138153-17-8
- EN300-715222
-
- Inchi: 1S/C10H18N2O3/c13-10(14)9-2-1-8(15-9)7-12-5-3-11-4-6-12/h8-9,11H,1-7H2,(H,13,14)/t8-,9+/m1/s1
- InChI Key: MPSKKIWQFYIECI-BDAKNGLRSA-N
- SMILES: O1[C@H](C(=O)O)CC[C@@H]1CN1CCNCC1
Computed Properties
- Exact Mass: 214.13174244g/mol
- Monoisotopic Mass: 214.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 61.8Ų
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-715222-0.05g |
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid |
2138153-17-8 | 95.0% | 0.05g |
$827.0 | 2025-03-12 | |
| Enamine | EN300-715222-0.1g |
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid |
2138153-17-8 | 95.0% | 0.1g |
$867.0 | 2025-03-12 | |
| Enamine | EN300-715222-0.25g |
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid |
2138153-17-8 | 95.0% | 0.25g |
$906.0 | 2025-03-12 | |
| Enamine | EN300-715222-0.5g |
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid |
2138153-17-8 | 95.0% | 0.5g |
$946.0 | 2025-03-12 | |
| Enamine | EN300-715222-1.0g |
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid |
2138153-17-8 | 95.0% | 1.0g |
$986.0 | 2025-03-12 | |
| Enamine | EN300-715222-2.5g |
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid |
2138153-17-8 | 95.0% | 2.5g |
$1931.0 | 2025-03-12 | |
| Enamine | EN300-715222-5.0g |
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid |
2138153-17-8 | 95.0% | 5.0g |
$2858.0 | 2025-03-12 | |
| Enamine | EN300-715222-10.0g |
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid |
2138153-17-8 | 95.0% | 10.0g |
$4236.0 | 2025-03-12 |
rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid
Rac-(2R,5S)-5-[(Piperazin-1-yl)methyl]oxolane-2-carboxylic Acid: A Comprehensive Overview
Rac-(2R,5S)-5-[(Piperazin-1-yl)methyl]oxolane-2-carboxylic acid, with the CAS number 2138153-17-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, which contribute to its potential applications in drug discovery and development. The molecule consists of a piperazine ring, a morpholine ring, and a carboxylic acid group, making it a versatile scaffold for various chemical modifications.
The stereochemistry of the compound, specifically the (2R,5S) configuration, plays a crucial role in its biological activity. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of drug candidates. Researchers have explored the synthesis of this compound using asymmetric catalysis and chiral resolution techniques, which have improved the yield and purity of the product. These advancements have made it possible to produce enantiomerically pure samples for further pharmacological studies.
The piperazine moiety in Rac-(2R,5S)-5-[(Piperazin-1-yl)methyl]oxolane-2-carboxylic acid is known for its ability to form hydrogen bonds and interact with biological targets. This property has been leveraged in the design of various bioactive molecules, including kinase inhibitors and GPCR modulators. Recent research has demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases, making it a promising lead compound for anticancer drug development.
In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. The morpholine ring in the molecule provides rigidity and stability to the structure, which can be advantageous in the design of advanced materials such as polymers and liquid crystals. Scientists have explored the self-assembling properties of this compound under different conditions, revealing its potential as a building block for supramolecular architectures.
The synthesis of Rac-(2R,5S)-5-[(Piperazin-1-yl)methyl]oxolane-2-carboxylic acid involves a multi-step process that includes nucleophilic substitution, ring-closing metathesis, and stereoselective reduction. These steps require precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes. Researchers have optimized these reactions by employing catalytic asymmetric techniques and green chemistry principles, reducing waste and improving sustainability.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its binding modes with target proteins and its potential for further structural modifications. For instance, molecular dynamics simulations have revealed that the carboxylic acid group plays a critical role in stabilizing interactions with protein surfaces, suggesting that functionalization at this position could enhance binding affinity.
In conclusion, Rac-(2R,5S)-5-[(Piperazin-1-yl)methyl]oxolane-2-carboxylic acid is a multifaceted compound with diverse applications in drug discovery and materials science. Its unique structure and stereochemistry make it an attractive candidate for further research and development. As new technologies emerge and our understanding of molecular interactions deepens, this compound is expected to play an increasingly important role in advancing scientific knowledge and practical applications.
2138153-17-8 (rac-(2R,5S)-5-[(piperazin-1-yl)methyl]oxolane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)